Cas no 1667-98-7 (19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI))

19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI) structure
1667-98-7 structure
Product Name:19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI)
CAS No:1667-98-7
MF:C20H26O2
MW:298.419246196747
CID:231378
PubChem ID:230614
Update Time:2025-04-19

19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI)
    • 1-((8S,9S,13S,14S,17S)-3-hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl)ethanone
    • 18a-methylestrone
    • 3-hydroxy-18a-homoestra-1,3,5(10)-trien-17-one
    • 3-hydroxy-18-methyl-estra-1,3,5(10)-trien-17-one
    • 3-Hydroxy-19 norpregna-1,3,5(10)-trien-20-one
    • 3-Hydroxy-19-nor-pregna-1,3,5(10)-trien-20-on
    • 3-hydroxy-19-norpregna-1,3,5(10)trien-20-one
    • 3-hydroxy-19-norpregna-1,3,5(10)-trien-20-one
    • 3-hydroxy-19-nor-pregna-1,3,5(10)-trien-20-one
    • AC1OBJ8W
    • Oprea1_064574
    • SCHEMBL3139258
    • NSC25691
    • CHEMBL1628042
    • Q27148913
    • 1667-98-7
    • DTXSID10937232
    • 1-[(8S,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]ethanone
    • CHEBI:79779
    • NSC-25691
    • 3-Hydroxy-19-norpregna-1(10),2,4-trien-20-one
    • Inchi: 1S/C20H26O2/c1-12(21)18-7-8-19-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h4,6,11,16-19,22H,3,5,7-10H2,1-2H3/t16-,17-,18-,19+,20-/m1/s1
    • InChI Key: HREDZMAPXFYEQW-LTFPLMDUSA-N
    • SMILES: O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 298.19300
  • Monoisotopic Mass: 298.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.118
  • Boiling Point: 457.3°Cat760mmHg
  • Flash Point: 194.7°C
  • Refractive Index: 1.566
  • PSA: 37.30000
  • LogP: 4.45350
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